Cas no 61477-94-9 (Pirmenol hydrochloride)

• Product Name: Pirmenol hydrochloride
• CAS No: 61477-94-9
• MF: C₂₂H₃₁ClN₂O
• MW: 374.947345018387
• CID: 954571
• Update Time: 2025-05-20

Pirmenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-((2R,6S)-2,6-Dimethylpiperidin-1-yl)-1-phenyl-1-(pyridin-2-yl)butan-1-ol hydrochloride
• 4-[(2R,6S)-2,6-dimethyl-1-piperidyl]-1-phenyl-1-pyridin-2-yl-butan-1-o l hydrochloride
• 4-[(2S,6R)-2,6-dimethylpiperidin-1-yl]-1-phenyl-1-pyridin-2-ylbutan-1-ol,hydrochloride
• PIRMENOL HYDROCHLORIDE
• (±)-Pirmenol hydrochloride
• 4-[(2R,6S)-2,6-dimethylpiperidin-1-yl]-1-phenyl-1-pyridin-2-ylbutan-1-ol hydrochloride
• CCRIS 5234
• CI 845
• Cl-845
• Pirmenol HCl
• Pirmenol hydrochloride (USAN)
• Pirmenol hydrochloride [USAN]
• Pirmenol hydrochloride monohydrate
• Pirmenol.HCl
• Pirmenol hydrochloride

• Inchi： 1S/C22H30N2O.ClH/c1-18-10-8-11-19(2)24(18)17-9-15-22(25,20-12-4-3-5-13-20)21-14-6-7-16-23-21;/h3-7,12-14,16,18-19,25H,8-11,15,17H2,1-2H3;1H/t18-,19+,22?;
• InChI Key： HFIHPVIVQSWZBV-ROSXHPEZSA-N
• SMILES： Cl.OC(C1C=CC=CN=1)(C1C=CC=CC=1)CCCN1[C@H](C)CCC[C@@H]1C

Computed Properties

• Exact Mass: 374.21273
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6

Experimental Properties

• Boiling Point: 499.6°C at 760 mmHg
• PSA: 36.36

Pirmenol hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines
• Other Chemical Reagents

Additional information on Pirmenol hydrochloride

Comprehensive Overview of Pirmenol Hydrochloride (CAS No. 61477-94-9): Properties, Applications, and Research Insights

Pirmenol hydrochloride (CAS No. 61477-94-9) is a pharmaceutical compound that has garnered significant attention in cardiovascular research due to its unique pharmacological profile. As a class Ia antiarrhythmic agent, it exhibits sodium channel-blocking properties, making it a subject of interest for researchers exploring treatments for cardiac arrhythmias. The compound's molecular formula is C₁₇H₂₄N₂O·HCl, with a molecular weight of 308.85 g/mol. Its crystalline structure and solubility in water (water-soluble hydrochloride salt) enhance its bioavailability, a critical factor in drug development.

In recent years, the demand for antiarrhythmic drugs has surged, driven by an aging global population and rising cardiovascular disease prevalence. Pirmenol hydrochloride is often compared to other antiarrhythmics like quinidine or procainamide in comparative efficacy studies. Researchers frequently investigate its electrophysiological effects on myocardial cells, particularly its ability to prolong the action potential duration (APD) and effective refractory period (ERP). These properties align with current trends in personalized medicine, where tailored treatments for arrhythmia subtypes are prioritized.

The synthesis of Pirmenol HCl involves a multi-step process, including the condensation of 2-(2-pyridyl)ethylamine with 4-methylcyclohexanone, followed by hydrochloric acid salt formation. Its chemical stability under controlled storage conditions (typically 2–8°C in airtight containers) ensures consistent performance in preclinical studies. Analytical methods such as HPLC purity testing and mass spectrometry characterization are routinely employed to verify its pharmaceutical-grade quality, addressing the growing industry emphasis on drug substance traceability.

Emerging applications of 61477-94-9 extend beyond arrhythmia management. Recent in vitro studies suggest potential neuroprotective effects through sodium channel modulation in ischemic conditions, coinciding with rising Google searches for "neuroprotective drug candidates 2024". However, its primary use remains focused on cardiac research, particularly in models of atrial fibrillation mechanisms – a top-searched topic in medical AI databases this year.

From a commercial perspective, Pirmenol hydrochloride suppliers must adhere to strict Good Manufacturing Practice (GMP) standards to meet the needs of pharmaceutical reference standards purchasers. The compound's patent status (now off-patent) has increased its accessibility for generic drug developers, reflected in rising search volumes for "CAS 61477-94-9 bulk pricing" among formulation scientists. Proper handling requires standard laboratory precautions, with Material Safety Data Sheets (MSDS) emphasizing its classification as non-hazardous under normal use conditions.

Ongoing clinical investigations explore dose-response relationships of Pirmenol HCl, particularly its QT interval effects – a hot topic in cardiac safety forums. The scientific community continues to debate its use-dependent blockade characteristics compared to newer antiarrhythmics, making it a frequent subject in cardiac pharmacology reviews. These discussions align with trending PubMed queries about "vaughan williams classification updates", demonstrating the compound's enduring relevance in medical education.

For researchers considering Pirmenol hydrochloride purchase, key specifications include ≥98% HPLC purity (per USP standards), residual solvent limits meeting ICH guidelines, and proper certificate of analysis documentation. Storage recommendations typically advise protection from light and moisture to maintain stability, considerations that resonate with current pharmaceutical storage optimization trends in lab management circles.